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Abstract

5,5'-Dimethoxylariciresinol 4-O-glucoside is a naturally occurring lignan glycoside found in
various plant species. Lignans, a class of polyphenolic compounds, are widely recognized for
their diverse biological activities, including antioxidant, anti-inflammatory, and phytoestrogenic
effects. This technical guide provides a comprehensive overview of 5,5'-
Dimethoxylariciresinol 4-O-glucoside, including its synonyms, related names,
physicochemical properties, and known biological activities. This document also collates
available spectral data and outlines general experimental protocols relevant to its study, aiming
to serve as a valuable resource for researchers in natural product chemistry, pharmacology,
and drug discovery.

Chemical Identity and Synonyms

5,5'-Dimethoxylariciresinol 4-O-glucoside is systematically named (2S,3R,4S,5S,6R)-2-[4-
[(2S,3R,4R)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2,6-
dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[1]. For clarity and ease of reference, its
various synonyms and identifiers are provided below.

Table 1: Synonyms and Identifiers for 5,5'-Dimethoxylariciresinol 4-O-glucoside
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Identifier Type Value

CAS Number 154418-16-3[1]
Molecular Formula C28H38013[1][2]
Molecular Weight 582.59 g/mol [2]

5,5'-Dimethoxylarchresinol 4-O-glucoside[3],
Synonyms 5,5'-Dimethoxylariciresil 4-O-glucoside[1],
AKOS032961752[1], FS-10416[1]

Manglieside E, 5,5'-Dimethoxy-lariciresinol-4-O-
Related Names )
beta-D-glucopyranoside

Physicochemical Properties

The physicochemical properties of 5,5'-Dimethoxylariciresinol 4-O-glucoside are crucial for
its handling, formulation, and interpretation of biological data. A summary of its key properties is
presented in Table 2.

Table 2: Physicochemical Properties of 5,5'-Dimethoxylariciresinol 4-O-glucoside
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Property Value Reference
Typically exists as a solid at

Appearance [3]
room temperature

Boiling Point (Predicted) 790.7 £ 60.0 °C at 760 mmHg [3]

Density (Predicted) 1.4+0.1 g/cm3 [3]

Flash Point (Predicted)

432.0+32.9°C

[3]

Vapor Pressure (Predicted)

0.0 £ 2.9 mmHg at 25°C

[3]

Index of Refraction (Predicted)  1.599 [3]
LogP -1.5 [3]
Hydrogen Bond Donor Count 6 [3]
zzirnotgen Bond Acceptor 13 3]
Rotatable Bond Count 11 [3]

Natural Occurrence

5,5'-Dimethoxylariciresinol 4-O-glucoside is a lignan that has been isolated from several

plant species, most notably from the Caprifoliaceae family. Known natural sources include:

e Honeysuckle (Lonicera japonica): This is a frequently cited source for the isolation of this

compound[3].

e Lonicera maackii[2]

e Phellodendron amurense[1]

Biological Activity and Potential Therapeutic

Applications

While specific biological activity data for 5,5'-Dimethoxylariciresinol 4-O-glucoside is limited
in publicly available literature, the broader class of lignans, and structurally similar compounds,
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have been extensively studied, suggesting several potential areas of therapeutic interest.

Lignans as a group are known for their antioxidant, anti-inflammatory, and phytoestrogenic
properties[4][5][6]. These activities are often attributed to their ability to scavenge free radicals
and modulate key signaling pathways involved in inflammation and cell proliferation[4][5].

One study suggests that 5,5'-Dimethoxylariciresinol-4'-O-beta-D-glucoside may enhance the
chemosensitivity of resistant cells, indicating its potential as a multidrug resistance (MDR)-
reversing agent[7].

Research on related lignans provides further insight into potential mechanisms of action. For
instance, other lignans have been shown to inhibit the NF-kB signaling pathway, a key
regulator of inflammatory responses|[8][9][10]. The inhibition of NF-kB can suppress the
expression of pro-inflammatory cytokines and enzymes like COX-2 and iNOS[10][11].

Given the structural similarities, it is plausible that 5,5'-Dimethoxylariciresinol 4-O-glucoside
may also exhibit anti-inflammatory and antioxidant activities through the modulation of the NF-
KB pathway.

Experimental Protocols

Detailed experimental protocols for the specific isolation, synthesis, and biological evaluation of
5,5'-Dimethoxylariciresinol 4-O-glucoside are not readily available in a consolidated format.

However, this section provides generalized protocols based on common methodologies for the

study of lignan glycosides.

General Isolation Protocol from Plant Material

The isolation of lignan glycosides from plant sources like Lonicera species typically involves
solvent extraction followed by chromatographic separation.

Workflow for Isolation
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Dried and Powdered Plant Material
(e.g., Lonicera japonica stems)

l

Extraction with Methanol or Ethanol

'

Concentration of the Extract

'

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

'

n-Butanol Fraction

'

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

l

Collection of Fractions

'

Preparative HPLC

Pure 5,5'-Dimethoxylariciresinol 4-O-glucoside

Click to download full resolution via product page

A generalized workflow for the isolation of lignan glycosides.
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Structural Elucidation

The structure of the isolated compound is typically determined using a combination of
spectroscopic technigues:

o Mass Spectrometry (MS): To determine the molecular weight and elemental compaosition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are used to elucidate the detailed chemical structure and
stereochemistry.

While the specific 1H and 3C NMR data for 5,5'-Dimethoxylariciresinol 4-O-glucoside are
not fully detailed in the readily available search results, a 13C NMR spectrum for the closely
related compound SALVADORASIDE;5,5-DIMETHOXYLARICIRESINOL-4,4'-BIS-O-BETA-D-
GLUCOPYRANOSIDE is available and can serve as a reference[12].

In Vitro Antioxidant Activity Assay (DPPH Method)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free
radical scavenging activity of a compound.

DPPH Assay Protocol
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Prepare stock solutions of the test compound
and DPPH in methanol.

'

Mix different concentrations of the test compound
with the DPPH solution.

'

Incubate the mixture in the dark at room temperature
(typically for 30 minutes).

'

Measure the absorbance at ~517 nm using a spectrophotometer.

'

Calculate the percentage of radical scavenging activity.

Determine the IC50 value.
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Culture RAW 264.7 macrophage cells.

'

Pre-treat cells with different concentrations of the test compound.

'

Stimulate the cells with LPS (lipopolysaccharide).

'

Incubate for a specified period (e.g., 24 hours).

'

Collect the cell supernatant and react with Griess reagent.

'

Measure the absorbance at ~540 nm.

'

Calculate the percentage of NO inhibition.

Determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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